5-(4-bromophenyl)-1-{2-[5-(4-methoxyphenyl)-3-(naphthalen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl}-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• Molecular Formula: C32H25BrN6O4
• Molecular Weight: 637.5 g/mol
• IUPAC Name: 5-(4-bromophenyl)-3-[2-[3-(4-methoxyphenyl)-5-naphthalen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C32H25BrN6O4/c1-43-25-14-8-20(9-15-25)27-17-26(22-7-6-19-4-2-3-5-21(19)16-22)35-39(27)28(40)18-37-30-29(34-36-37)31(41)38(32(30)42)24-12-10-23(33)11-13-24/h2-16,27,29-30H,17-18H2,1H3
• InChI Key: XXGZRAPAYYTHPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C(=O)CN3C4C(C(=O)N(C4=O)C5=CC=C(C=C5)Br)N=N3)C6=CC7=CC=CC=C7C=C6

Description

The compound 5-(4-BROMOPHENYL)-1-{2-[5-(4-METHOXYPHENYL)-3-(2-NAPHTHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-OXOETHYL}-3A,6A-DIHYDROPYRROLO[3,4-D][1,2,3]TRIAZOLE-4,6(1H,5H)-DIONE is a complex organic molecule featuring multiple aromatic rings, a pyrazole moiety, and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with a diketone, followed by cyclization.

Introduction of the Bromophenyl and Methoxyphenyl Groups: These groups can be introduced via electrophilic aromatic substitution reactions.

Formation of the Triazole Ring: This step often involves the cyclization of an azide with an alkyne in a Huisgen cycloaddition reaction.

Final Assembly: The final steps involve coupling the various fragments together under specific conditions, such as using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of such complex molecules often relies on automated synthesis platforms and high-throughput screening to optimize reaction conditions. Key factors include the use of robust catalysts, efficient purification techniques, and scalable reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of quinones.

Reduction: Reduction reactions can target the nitro groups (if present) or the aromatic rings, leading to the formation of amines or dihydro derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles such as amines, thiols, or alkoxides.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, this compound can be used as a probe to study enzyme interactions and receptor binding. Its structural complexity makes it a valuable tool for investigating biological pathways.

Medicine

Medically, this compound shows promise as a lead compound for the development of new drugs. Its potential therapeutic applications include anti-inflammatory, anticancer, and antimicrobial activities.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The aromatic rings and heterocyclic moieties allow for strong binding interactions, which can modulate the activity of the target proteins. This modulation can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 5-(4-BROMOPHENYL)-1-{2-[5-(4-METHOXYPHENYL)-3-(2-NAPHTHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-OXOETHYL}-3A,6A-DIHYDROPYRROLO[3,4-D][1,2,3]TRIAZOLE-4,6(1H,5H)-DIONE
• 5-(4-CHLOROPHENYL)-1-{2-[5-(4-METHOXYPHENYL)-3-(2-NAPHTHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-OXOETHYL}-3A,6A-DIHYDROPYRROLO[3,4-D][1,2,3]TRIAZOLE-4,6(1H,5H)-DIONE
• 5-(4-FLUOROPHENYL)-1-{2-[5-(4-METHOXYPHENYL)-3-(2-NAPHTHYL)-4,5-DIHYDRO-1H-PYRAZOL-1-YL]-2-OXOETHYL}-3A,6A-DIHYDROPYRROLO[3,4-D][1,2,3]TRIAZOLE-4,6(1H,5H)-DIONE

Uniqueness

The uniqueness of the compound lies in its specific substitution pattern and the combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activity, making it a valuable candidate for further research and development.